Cas no 27928-00-3 (1,3,6-Pyrenetrisulfonicacid, 8-hydroxy-)

• Product Name: 1,3,6-Pyrenetrisulfonicacid, 8-hydroxy-
• CAS No: 27928-00-3
• MF: C₁₆H₁₀O₁₀S₃
• MW: 458.439601421356
• CID: 251604
• PubChem ID: 61389
• Update Time: 2025-04-19

1,3,6-Pyrenetrisulfonicacid, 8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Pyrenetrisulfonicacid, 8-hydroxy-
• HPTS
• 8-hydroxypyrene-1,3,6-trisulfonic acid
• 8-Hydroxypyrene-1,3,6-trisulfonicacidtrisodiumsalt
• 1-Hydroxypyrene-3,6,8-trisulfonicacid
• PD063572
• NSC97285
• Green No. 204
• DTXSID00275670
• Pyranine
• Q27263663
• D&C Green No. 8 (*trisodium salt*)
• UNII-63Z73E2H7M
• 27928-00-3
• C.I. Solvent Green 9
• Pyranine free acid
• Solvent Green 7 (*trisodium salt*)
• 1-hydroxypyrene-3,6,8-trisulfonic acid
• 8-Hydroxy-1,3,6-pyrenetrisulfonic acid
• NS00013521
• SCHEMBL112192
• D And C Green No. 8
• D And C Green 8
• Green No. 204 (*trisodium salt*)
• PYRANINE FREE ACID [MI]
• 11389 Green
• 8-hydroxypyrene-1, 3, 6-trisulfonic acid
• Trisodium 1-hydroxy-3,6, 8-pyrenetrisulfonate-
• 63Z73E2H7M
• Trisodium 1-hydroxy-3,6, 8-pyrenetrisulfonate
• D&C Green No. 8 free acid
• FT-0621548
• CS-0010026
• DB-220043
• HY-D0116

• Inchi： 1S/C16H10O10S3/c17-11-5-12(27(18,19)20)8-3-4-10-14(29(24,25)26)6-13(28(21,22)23)9-2-1-7(11)15(8)16(9)10/h1-6,17H,(H,18,19,20)(H,21,22,23)(H,24,25,26)
• InChI Key： OBJOZRVSMLPASY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)S(=O)(=O)O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 457.9436
• Monoisotopic Mass: 457.94361003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9

Experimental Properties

• Density: 2.004
• PSA: 183.34